Cas no 179028-65-0 (2-Cyano-5-methoxybenzoic acid)
2-Cyano-5-methoxybenzoic acid structure
Product Name:2-Cyano-5-methoxybenzoic acid
CAS No:179028-65-0
MF:C9H7NO3
MW:177.156782388687
MDL:MFCD00116264
CID:66116
PubChem ID:2774298
Update Time:2025-04-18
2-Cyano-5-methoxybenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Cyano-5-methoxybenzoic acid
- 2-cyano-5-methoxy-benzoic Acid
- BUTTPARK 96\12-95
- PubChem19758
- cyano-5-methoxybenzoic acid
- 2-Cyano-5-methoxybenzoicacid
- Benzoic acid,2-cyano-5-methoxy-
- GIVYSLAWUDQJKC-UHFFFAOYSA-N
- Benzoic acid, 2-cyano-5-methoxy-
- SBB052834
- RP23854
- EN001468
- AB0022934
- ST2416836
- PS-4137
- A20256
- SR-01000637980-1
- AC-26033
- J-509197
- 179028-65-0
- CCG-48441
- MFCD00116264
- AKOS015836113
- FT-0612102
- DTXSID40378977
- SCHEMBL4309752
- DB-005239
-
- MDL： MFCD00116264
- Inchi： 1S/C9H7NO3/c1-13-7-3-2-6(5-10)8(4-7)9(11)12/h2-4H,1H3,(H,11,12)
- InChI Key： GIVYSLAWUDQJKC-UHFFFAOYSA-N
- SMILES： O(C)C1=CC=C(C#N)C(C(=O)O)=C1
Computed Properties
- Exact Mass: 177.04300
- Monoisotopic Mass: 177.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 70.3
- XLogP3: 1.1
Experimental Properties
- Density: 1.32
- Melting Point: 218-220°C
- Boiling Point: 397.2°Cat760mmHg
- Flash Point: 194°C
- Refractive Index: 1.573
- PSA: 70.32000
- LogP: 1.26508
2-Cyano-5-methoxybenzoic acid Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：3276
- Hazard Category Code： 20/21/22
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- Safety Term：S26;S36/37/39
- Risk Phrases：R20/21/22
- Storage Condition：Sealed in dry,Room Temperature
2-Cyano-5-methoxybenzoic acid Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-Cyano-5-methoxybenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM123242-1g |
2-cyano-5-methoxybenzoic acid |
179028-65-0 | 95% | 1g |
$234 | 2021-06-17 | |
| Alichem | A015018725-250mg |
2-Cyano-5-methoxybenzoic acid |
179028-65-0 | 97% | 250mg |
499.20 USD | 2021-06-18 | |
| Alichem | A015018725-500mg |
2-Cyano-5-methoxybenzoic acid |
179028-65-0 | 97% | 500mg |
847.60 USD | 2021-06-18 | |
| Alichem | A015018725-1g |
2-Cyano-5-methoxybenzoic acid |
179028-65-0 | 97% | 1g |
1,490.00 USD | 2021-06-18 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CO339-200mg |
2-Cyano-5-methoxybenzoic acid |
179028-65-0 | 95+% | 200mg |
684.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-CO339-50mg |
2-Cyano-5-methoxybenzoic acid |
179028-65-0 | 95+% | 50mg |
271.0CNY | 2021-07-12 | |
| Chemenu | CM123242-1g |
2-cyano-5-methoxybenzoic acid |
179028-65-0 | 95% | 1g |
$292 | 2023-01-09 | |
| Apollo Scientific | OR21216-100mg |
2-Cyano-5-methoxybenzoic acid |
179028-65-0 | 100mg |
£38.00 | 2025-02-19 | ||
| Apollo Scientific | OR21216-250mg |
2-Cyano-5-methoxybenzoic acid |
179028-65-0 | 250mg |
£145.00 | 2023-05-18 | ||
| Apollo Scientific | OR21216-1g |
2-Cyano-5-methoxybenzoic acid |
179028-65-0 | 1g |
£305.00 | 2023-05-18 |
2-Cyano-5-methoxybenzoic acid Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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